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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cyanogenic glucoside

Menisdaurin, with a primary focus on its discovery and isolation from its namesake source,

Menispermum dauricum. While first identified in this plant species in 1978, the bulk of research

on Menispermum dauricum has since concentrated on its abundant alkaloid constituents. This

document collates the available information on Menisdaurin, presenting its chemical

properties, plausible experimental protocols for its extraction, and its known biological activities,

offering a consolidated resource for researchers.

Introduction to Menisdaurin
Menisdaurin is a glycoside and nitrile that was first isolated from the rhizomes of

Menispermum dauricum[1][2]. It belongs to the class of cyanogenic glycosides, which are

secondary metabolites capable of releasing hydrogen cyanide upon enzymatic hydrolysis[1].

The compound is also found in other plant species, including European holly (Ilex aquifolium)

and various species of the genus Tiquilia[2]. Chemically, it consists of a glucose sugar moiety

linked to an α,β-unsaturated nitrile aglycone[2].

While Menispermum dauricum is a rich source of diverse isoquinoline alkaloids with various

documented pharmacological activities, Menisdaurin represents a less-studied component of

this plant's chemical profile[3][4][5][6].
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Physicochemical Properties of Menisdaurin
Menisdaurin presents as colorless crystalline platelets with a defined melting point. A summary

of its key physicochemical properties is provided in the table below.

Property Value Source

Molecular Formula C₁₄H₁₉NO₇ [2]

Molar Mass 313.3 g·mol⁻¹ [2]

Melting Point 175-176 °C [2]

Appearance Colorless crystalline platelets [2]

CAS Number 67765-58-6 [2]

Experimental Protocols
While the original 1978 isolation protocol by Takahashi et al. is not readily available in detail, a

modern approach to the extraction and purification of Menisdaurin from Menispermum

dauricum can be constructed based on standard phytochemical techniques and related

literature.

Extraction and Isolation Workflow
The proposed workflow for the isolation of Menisdaurin from the dried rhizomes of

Menispermum dauricum is as follows:
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Extraction

Purification

Dried & Powdered Rhizomes
of Menispermum dauricum

Methanol Extraction

Filtration & Concentration
(Rotary Evaporation)

Crude Methanolic Extract

Solvent Partitioning
(e.g., Ethyl Acetate/Water)

Aqueous Fraction

Column Chromatography
(e.g., Silica Gel, Sephadex)

Eluted Fractions

TLC Analysis

Pooled Pure Fractions

Crystallization

Pure Menisdaurin Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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